Cas no 1932188-39-0 (rac-(2R,5S)-5-ethenyloxolan-2-ylmethanol, cis)

• Product Name: rac-(2R,5S)-5-ethenyloxolan-2-ylmethanol, cis
• CAS No: 1932188-39-0
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD32711066
• CID: 5669059
• PubChem ID: 98618195
• Update Time: 2025-06-07

rac-(2R,5S)-5-ethenyloxolan-2-ylmethanol, cis Chemical and Physical Properties

Names and Identifiers

• EN300-27102264
• [(2S,5R)-5-Ethenyloxolan-2-yl]methanol
• rac-[(2R,5S)-5-ethenyloxolan-2-yl]methanol
• 1932188-39-0
• rac-(2R,5S)-5-ethenyloxolan-2-ylmethanol, cis

• MDL： MFCD32711066
• Inchi： 1S/C7H12O2/c1-2-6-3-4-7(5-8)9-6/h2,6-8H,1,3-5H2/t6-,7-/m0/s1
• InChI Key： KBCPCIDYIKJEOR-BQBZGAKWSA-N
• SMILES： O1[C@@H](C=C)CC[C@H]1CO

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on rac-(2R,5S)-5-ethenyloxolan-2-ylmethanol, cis

Comprehensive Overview of rac-(2R,5S)-5-ethenyloxolan-2-ylmethanol, cis (CAS No. 1932188-39-0)

The compound rac-(2R,5S)-5-ethenyloxolan-2-ylmethanol, cis (CAS No. 1932188-39-0) is a chiral intermediate with significant applications in pharmaceutical and fine chemical synthesis. Its unique structural features, including the oxolan (tetrahydrofuran) ring and ethenyl group, make it a versatile building block for asymmetric synthesis. Researchers and industries are increasingly interested in this compound due to its potential in creating bioactive molecules, particularly in the development of flavor and fragrance ingredients and chiral catalysts.

One of the key reasons for the growing demand for rac-(2R,5S)-5-ethenyloxolan-2-ylmethanol, cis is its role in green chemistry and sustainable synthesis. As the chemical industry shifts toward eco-friendly practices, this compound’s ability to participate in atom-efficient reactions and stereoselective transformations aligns with modern trends. Its cis configuration further enhances its utility in producing enantiomerically pure compounds, a critical requirement in drug development.

Recent advancements in AI-driven molecular design have highlighted the importance of chiral intermediates like rac-(2R,5S)-5-ethenyloxolan-2-ylmethanol, cis. Computational tools are now being used to predict its reactivity and optimize synthetic routes, reducing time and cost in R&D. This synergy between experimental and in silico methods has made the compound a focal point for innovation in medicinal chemistry and material science.

From a commercial perspective, the global market for chiral chemicals is expanding rapidly, driven by the pharmaceutical and agrochemical sectors. rac-(2R,5S)-5-ethenyloxolan-2-ylmethanol, cis is gaining traction as a high-value intermediate, with suppliers emphasizing its purity and scalability. Quality control measures, such as HPLC and NMR analysis, ensure consistent performance in downstream applications, meeting stringent industry standards.

In conclusion, rac-(2R,5S)-5-ethenyloxolan-2-ylmethanol, cis (CAS No. 1932188-39-0) represents a cutting-edge solution for chiral synthesis, combining structural elegance with practical utility. Its alignment with sustainability goals and technological advancements positions it as a compound of enduring relevance in modern chemistry.